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Cat. No.: B032068 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of cis-Aconitic Acid

Introduction
cis-Aconitic acid, systematically named (Z)-prop-1-ene-1,2,3-tricarboxylic acid, is a

tricarboxylic acid that plays a crucial role as an intermediate in the citric acid cycle (or Krebs

cycle), a fundamental metabolic pathway in all aerobic organisms.[1][2][3] Its unique structure,

featuring a carbon-carbon double bond with the carboxyl groups in a cis configuration, dictates

its distinct physical, chemical, and biological properties compared to its trans-isomer.[4][5] This

guide provides a comprehensive overview of the core physicochemical properties of cis-
aconitic acid, detailed experimental protocols for their determination, and its biochemical

significance, tailored for researchers, scientists, and professionals in drug development.

Physical Properties of cis-Aconitic Acid
cis-Aconitic acid is a white to off-white crystalline solid or powder.[6][7] It is known to be

hygroscopic and light-sensitive, necessitating storage at low temperatures, typically -20°C, to

maintain stability.[6][8]

Quantitative Physical Data
The key physical properties of cis-aconitic acid are summarized in the table below for easy

reference and comparison.
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Property Value Source(s)

Molecular Formula C₆H₆O₆ [2][4][9][10]

Molecular Weight 174.11 g/mol [2][4][9][10]

Melting Point 122-125 °C [7][9][11]

Boiling Point 542.6 ± 50.0 °C at 760 mmHg [9][11]

Solubility

Highly soluble in water and

alcohol; slightly soluble in

ether.[4][6][12]

400 mg/mL in water at 25 °C [4][9]

1 g in 2 mL of water at 25 °C [4][8]

Density 1.7 ± 0.1 g/cm³ [11]

pKa Values
pKa₁: 2.78, pKa₂: 4.41, pKa₃:

6.21
[1]

LogP (Octanol/Water) -0.140 [9][13]

Chemical Properties and Reactivity
cis-Aconitic acid's chemical behavior is defined by its three carboxylic acid groups and the

presence of a double bond.

Acidity: As a tricarboxylic acid, it undergoes three successive deprotonations. The pKa

values indicate it is a moderately strong organic acid.[1]

Isomerization: In solution, cis-aconitic acid can isomerize to the more thermodynamically

stable trans-aconitic acid.[6] Long-term storage may lead to the formation of the trans

isomer.[6]

Dehydration: Like other carboxylic acids, it can undergo dehydration reactions. For instance,

it can be synthesized by the dehydration of citric acid using sulfuric acid.[1][6]
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Stability: The compound is stable under normal conditions but is sensitive to light and

moisture.[6][7][8] When heated to decomposition, it can emit acrid smoke.[14] It is

incompatible with strong oxidizing agents.[7][15]

Biochemical Role: The Citric Acid Cycle
The conjugate base, cis-aconitate, is a key intermediate in the citric acid cycle. It is formed by

the dehydration of citrate, a reaction catalyzed by the enzyme aconitase.[1][3] The same

enzyme then catalyzes the hydration of cis-aconitate to form isocitrate.[1][2] This isomerization

step is crucial for the subsequent oxidative decarboxylation reactions in the cycle.

Citrate Aconitase- H₂O

cis-Aconitate
(intermediate)

+ H₂O

Isocitrate

Click to download full resolution via product page

Caption: Role of cis-Aconitate in the Citric Acid Cycle.

Spectral Data
Spectroscopic data is essential for the identification and characterization of cis-aconitic acid.
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Spectrum Type
Key Features and
Observations

Source(s)

¹H NMR
(600 MHz, H₂O, pH 7.0) Shifts

[ppm]: 3.44, 3.43, 6.58
[9]

(D₂O, pH 7.4) Shifts [ppm]:

5.65, 3.09
[9][16]

¹³C NMR

(D₂O, pH 7.4) Shifts [ppm]:

181.74, 179.97, 177.54,

146.49, 126.23, 46.13

[9][16]

IR (Infrared)

Spectra available via KBr

wafer and Attenuated Total

Reflectance (ATR).

[17][18]

Mass Spec Precursor m/z: 173.09 ([M-H]⁻) [9]

Experimental Protocols
Determination of pKa by Potentiometric Titration
This method determines the acid dissociation constants (pKa) by monitoring pH changes

during the neutralization of the acid with a strong base.

Methodology:

Preparation of Analyte: Accurately weigh a sample of cis-aconitic acid and dissolve it in a

known volume of deionized water to create a solution of known concentration (e.g., 0.1 M).

Titrant Standardization: Prepare a standardized solution of a strong base, typically sodium

hydroxide (NaOH), of a similar concentration.

Titration Setup: Calibrate a pH meter using standard buffer solutions (pH 4.0, 7.0, and 10.0).

Place the cis-aconitic acid solution in a beaker with a magnetic stirrer. Immerse the

calibrated pH electrode and a temperature probe into the solution.
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Titration Process: Add the standardized NaOH solution in small, precise increments (e.g.,

0.1-0.2 mL) using a burette. After each addition, allow the pH reading to stabilize and record

the pH and the total volume of titrant added.

Data Analysis: Plot the measured pH versus the volume of NaOH added. The resulting

titration curve for a tricarboxylic acid will show three equivalence points. The pKa values are

determined from the pH at the half-equivalence points. The Henderson-Hasselbalch equation

(pH = pKa + log([A⁻]/[HA])) shows that when the acid is half-neutralized ([A⁻] = [HA]), the pH

is equal to the pKa.[19]
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Caption: Workflow for pKa Determination by Titration.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy is used to determine the structure of the molecule by observing the

magnetic properties of atomic nuclei.

Methodology for ¹H and ¹³C NMR:

Sample Preparation: Dissolve a small, accurately weighed amount of cis-aconitic acid (e.g.,

5-10 mg) in a suitable deuterated solvent (e.g., Deuterium Oxide, D₂O) in an NMR tube.[9]

pH Adjustment: If required, adjust the pH of the sample to a specific value (e.g., 7.4) using

minute quantities of NaOD or DCl to ensure consistency and comparability of spectra.[9][16]

Instrument Setup: Place the NMR tube in the spectrometer. The instrument is tuned to the

specific nucleus being observed (¹H or ¹³C). Standard parameters for acquisition (e.g.,

number of scans, pulse sequence) are set.

Data Acquisition: Acquire the Free Induction Decay (FID) signal. For ¹³C NMR, a larger

number of scans is typically required due to the lower natural abundance of the ¹³C isotope.

Data Processing: Perform a Fourier transform on the FID to obtain the NMR spectrum. The

spectrum is then phased, baseline-corrected, and referenced to an internal standard (e.g.,

DSS).[20]

Purification by Recrystallization
To obtain a high-purity sample for analysis, recrystallization is a standard procedure.

Methodology:

Dissolve the crude cis-aconitic acid in a minimum amount of hot deionized water.[8]

If any insoluble impurities are present, perform a hot filtration.

Allow the solution to cool slowly to room temperature, then cool further in an ice bath to

induce crystallization.

Collect the crystals by vacuum filtration.

Wash the crystals with a small amount of ice-cold solvent.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b032068?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/cis-Aconitic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/cis-Aconitic-acid
https://bmrb.io/metabolomics/mol_summary/show_data.php?id=bmse000705
https://hmdb.ca/spectra/nmr_one_d/1069
https://www.benchchem.com/product/b032068?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4351193.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dry the purified crystals in a vacuum desiccator to remove residual solvent.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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